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Introduction

Murexide (Ammonium purpurate) is a versatile metallochromic indicator that forms colored
complexes with various metal ions, including cobalt(ll). This property allows for the quantitative
determination of cobalt in chemical samples through spectrophotometric and complexometric
titration methods. The choice of method depends on the concentration of cobalt in the sample,
the presence of interfering ions, and the available instrumentation. This document provides
detailed application notes and protocols for both methods.

The complexation reaction between Co(ll) and murexide results in a shift in the maximum
absorbance wavelength, enabling direct spectrophotometric measurement.[1][2] In
complexometric titrations, murexide serves as an indicator, changing color at the equivalence
point when cobalt is titrated with a strong chelating agent like ethylenediaminetetraacetic acid
(EDTA).[3][4][5]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the determination of cobalt
using murexide.
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Spectrophotometric

Complexometric Titration

Parameter
Method Method
Formation of a colored Co(ll)- o )
] Titration of Co(ll) with EDTA
o murexide complex and ) ) )
Principle using murexide as a visual or

measurement of its

absorbance.

photometric indicator.

Wavelength of Maximum

Absorbance (Amax)

480 nm for the Co(ll)-murexide

complex.

574 nm for photometric

endpoint detection.

Optimal pH

Dependent on the specific
protocol, but complex

formation is pH-sensitive.

9-10 (Ammonia buffer).

Stoichiometry (Co:Murexide)

2:1.

Not directly applicable.

Molar Absorptivity (€)

Approximately 18,235

L-mol—t-cm™1.

Not applicable.

Indicator Color Change

Not applicable.

Yellow to Purple/Violet.

Formation Constant (Kf) of Co-

murexide

2.06 x 10 (Job's method),
9.18 x 10 (Mole ratio
method).

Not directly applicable, but the
Co-EDTA complex must be
more stable than the Co-

murexide complex.

Experimental Protocols
l. Spectrophotometric Determination of Cobalt(ll)

This protocol is based on the formation of the colored complex between cobalt(ll) and

murexide.

1. Reagents and Materials

» Standard Cobalt(Il) solution (1000 ppm): Prepare by dissolving a known weight of high-purity

cobalt metal or a suitable salt (e.g., CoCl2:6H20) in deionized water with a small amount of

acid to prevent hydrolysis.
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Murexide solution (e.g., 1.00 x 10~3 M): Prepare by dissolving a calculated amount of
murexide in deionized water. Prepare fresh daily as the solution can be unstable.

Buffer solution (e.g., acetate or phosphate buffer) to maintain the optimal pH for complex
formation. The specific pH should be optimized for the sample matrix.

Hydrochloric acid (HCI), 0.10 M
Sodium hydroxide (NaOH), 0.10 M
Spectrophotometer (UV-Vis)
Volumetric flasks and pipettes
pH meter

. Preparation of Calibration Standards

Prepare a series of standard cobalt solutions (e.g., 0.5, 1, 2, 5, 10 ppm) by diluting the 1000
ppm stock solution with deionized water.

. Experimental Procedure

Into a series of 50 mL volumetric flasks, pipette a known volume of each cobalt standard
solution and the sample solution.

Add a specific volume of the murexide solution to each flask. The molar ratio of murexide to
the highest cobalt concentration should be in excess to ensure complete complex formation.

Adjust the pH of the solutions to the optimized value using the buffer solution, HCI, or NaOH.
Dilute to the mark with deionized water and mix thoroughly.

Allow the solutions to stand for a specified time to ensure complete color development. The
Co-murexide complex is reported to be stable for at least 3 hours.

Measure the absorbance of each solution at 480 nm against a reagent blank (containing all
reagents except cobalt).
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o Construct a calibration curve by plotting the absorbance of the standards versus their
concentrations.

» Determine the concentration of cobalt in the sample from the calibration curve.

Il. Complexometric Titration of Cobalt(ll) with EDTA
using Murexide Indicator

This protocol describes the titration of cobalt(ll) with a standard EDTA solution.
1. Reagents and Materials

» Standard EDTA solution (0.01 M or 0.1 M): Prepare by dissolving a known weight of
disodium EDTA in deionized water.

» Murexide indicator solution: Dissolve 0.2 g of murexide in 100 mL of deionized water or
prepare a ground mixture of 1 part murexide with 100 parts NaCl.

« Ammonia buffer solution (pH 10): Dissolve 54 g of ammonium chloride (NH4Cl) in 200 mL of
deionized water, add 350 mL of concentrated ammonia solution (25%), and dilute to 1 L with
deionized water.

o Standard Cobalt(Il) solution (for standardization of EDTA)

o Burette, pipette, and conical flasks

e Magnetic stirrer

e pH meter or photometric sensor (optional)

2. Standardization of EDTA Solution (if necessary)

o Pipette a known volume of the standard cobalt(ll) solution into a conical flask.
¢ Add deionized water to a suitable volume (e.g., 50-100 mL).

e Add 5 mL of the ammonia buffer solution (pH 10).
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e Add a small amount of the murexide indicator. The solution should turn yellow.

 Titrate with the EDTA solution until the color changes sharply from yellow to purple.

o Calculate the exact molarity of the EDTA solution.

3. Sample Analysis

o Take a known volume of the sample solution containing cobalt and place it in a conical flask.
e Dilute with deionized water to approximately 50-100 mL.

e Add 5 mL of the ammonia buffer solution (pH 10) to maintain the required pH.

e Add a small amount of the murexide indicator. The solution will turn yellow.

« Titrate the solution with the standardized EDTA solution while stirring continuously.

e The endpoint is reached when the color of the solution changes from yellow to a distinct
purple or violet.

o For automated titration, monitor the absorbance at 574 nm to determine the endpoint.
e Record the volume of EDTA consumed.

4. Calculation

The concentration of cobalt in the sample can be calculated using the following formula:
Cobalt (g/L) = (V_EDTAx M_EDTA x M_Co) / V_sample

Where:

e V_EDTA = Volume of EDTA solution used in the titration (L)

e M_EDTA = Molarity of the EDTA solution (mol/L)

e M_Co = Molar mass of cobalt (58.933 g/mol )
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¢ VV_sample = Volume of the sample taken (L)
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Caption: Workflow for Spectrophotometric Determination of Cobalt.
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Caption: Workflow for Complexometric Titration of Cobalt.
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Caption: Formation of the Cobalt-Murexide Complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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